Cas no 1022589-85-0 (2-(4-{[1-(1,3-dioxo-2,3-dihydro-1H-inden-2-ylidene)ethyl]amino}phenyl)acetonitrile)

• Product Name: 2-(4-{[1-(1,3-dioxo-2,3-dihydro-1H-inden-2-ylidene)ethyl]amino}phenyl)acetonitrile
• CAS No: 1022589-85-0
• MF: C₁₉H₁₄N₂O₂
• MW: 302.326664447784
• MDL: MFCD00245669
• CID: 4568239
• Update Time: 2025-05-23

2-(4-{[1-(1,3-dioxo-2,3-dihydro-1H-inden-2-ylidene)ethyl]amino}phenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-{[1-(1,3-dioxo-2,3-dihydro-1H-inden-2-ylidene)ethyl]amino}phenyl)acetonitrile
• 2-(4-(((1,3-DIOXOINDAN-2-YLIDENE)ETHYL)AMINO)PHENYL)ETHANENITRILE
• Benzeneacetonitrile, 4-[[1-(1,3-dihydro-1,3-dioxo-2H-inden-2-ylidene)ethyl]amino]-

• MDL： MFCD00245669
• Inchi： 1S/C19H14N2O2/c1-12(21-14-8-6-13(7-9-14)10-11-20)17-18(22)15-4-2-3-5-16(15)19(17)23/h2-9,21H,10H2,1H3
• InChI Key： MAMRRESMFRZJBK-UHFFFAOYSA-N
• SMILES： C1(CC#N)=CC=C(N/C(=C2\C(=O)C3=C(C\2=O)C=CC=C3)/C)C=C1

Computed Properties

• Exact Mass: 302.105528g/mol
• Monoisotopic Mass: 302.105528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 302.3g/mol
• XLogP3: 2.7
• Topological Polar Surface Area: 73.4Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(4-{[1-(1,3-dioxo-2,3-dihydro-1H-inden-2-ylidene)ethyl]amino}phenyl)acetonitrile

Introduction to 2-(4-{[1-(1,3-dioxo-2,3-dihydro-1H-inden-2-ylidene)ethyl]amino}phenyl)acetonitrile and Its Significance in Modern Chemical Biology

2-(4-{[1-(1,3-dioxo-2,3-dihydro-1H-inden-2-ylidene)ethyl]amino}phenyl)acetonitrile, with the CAS number 1022589-85-0, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular imaging. The compound's unique structural features, including its phenylacetonitrile core and the presence of a 1H-inden-2-ylidene moiety, make it a promising candidate for further exploration in various biochemical pathways.

The phenylacetonitrile group is a well-known pharmacophore in medicinal chemistry, often found in bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. In 2-(4-{[1-(1,3-dioxo-2,3-dihydro-1H-inden-2-ylidene)ethyl]amino}phenyl)acetonitrile, this group is further functionalized with an amino substituent, enhancing its potential for selective binding and interaction with biological systems. The presence of the 1-(1,3-dioxo-2,3-dihydro-1H-inden-2-ylidene) moiety adds an additional layer of complexity, contributing to the compound's unique chemical properties and biological activity.

Recent advancements in chemical biology have highlighted the importance of structurally diverse compounds in modulating biological processes. The CAS no1022589-85-0 identifier ensures precise classification and reference to this compound in scientific literature. Researchers have been particularly interested in exploring the potential of such molecules as scaffolds for developing novel therapeutic agents. The structural motif of 2-(4-{[1-(1,3-dioxo-2,3-dihydro-1H-inden-2-ylidene)ethyl]amino}phenyl)acetonitrile suggests that it may exhibit properties such as kinase inhibition or interaction with transcription factors, which are critical targets in many diseases.

In the context of drug discovery, the ability to modify and functionalize molecules like 2-(4-{[1-(1,3-dioxo-2,3-dihydro-1H-inden-2-ylidene)ethyl]amino}phenyl)acetonitrile allows researchers to fine-tune their pharmacological profiles. For instance, computational studies have shown that small modifications around the phenylacetonitrile core can significantly alter binding affinities and selectivity. This flexibility makes it an attractive candidate for structure-based drug design approaches. Additionally, the compound's compatibility with various spectroscopic techniques enhances its utility in mechanistic studies and characterization.

The indanone derivative component of this molecule is particularly noteworthy. Indanones have been extensively studied for their biological activities, including anti-inflammatory and anticancer properties. The CAS no1022589-85-0 compound incorporates an indanone ring system that has been modified to enhance its solubility and bioavailability. Such modifications are crucial for improving the pharmacokinetic properties of drug candidates. Furthermore, the presence of a nitrile group at the terminal position introduces a polar moiety that can facilitate interactions with polar biological targets.

Current research in chemical biology emphasizes the need for innovative tools to study complex biological systems. Compounds like 2-(4-{[1-(1,3-dioxo-2,3-dihydro-1H-inden-2-ylidene)ethyl]amino}phenyl)acetonitrile serve as valuable probes for understanding molecular mechanisms underlying various diseases. For example, studies have suggested that this molecule may interfere with signaling pathways involving protein kinases or transcription factors. Such insights are critical for developing targeted therapies that address specific disease mechanisms.

The synthesis of CAS no1022589-85-0 involves multi-step organic reactions that showcase the versatility of modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex core structure efficiently. These synthetic strategies not only highlight the ingenuity of organic chemists but also demonstrate how modern tools can streamline the development of novel bioactive molecules.

In conclusion,2-(4-{[1-(1,3-dioxo-2,3-dihydro-1H-inden-2-ylidene)ethyl]amino}phenyl)acetonitrile represents a significant advancement in chemical biology research. Its unique structural features and potential applications make it a promising candidate for further exploration in drug discovery and molecular imaging. As research continues to uncover new therapeutic targets and mechanisms,CAS no1022589-85-0 will undoubtedly play a pivotal role in shaping the future of medicinal chemistry.